Cas no 1170912-35-2 (methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate)

• Product Name: methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate
• CAS No: 1170912-35-2
• MF: C₂₀H₁₈FN₃O₄
• MW: 383.373028278351
• CID: 6022339
• PubChem ID: 42109731
• Update Time: 2025-05-21

methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate
• HBMMTTJWGMIUGE-UHFFFAOYSA-N
• methyl 4-[4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amido]benzoate
• methyl 4-[[4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carbonyl]amino]benzoate
• AKOS024494649
• methyl 4-(4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamido)benzoate
• F5069-0229
• 1170912-35-2

• Inchi： 1S/C20H18FN3O4/c1-3-28-17-12-24(16-10-6-14(21)7-11-16)23-18(17)19(25)22-15-8-4-13(5-9-15)20(26)27-2/h4-12H,3H2,1-2H3,(H,22,25)
• InChI Key： HBMMTTJWGMIUGE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2C(OCC)=CN(C3=CC=C(F)C=C3)N=2)=O)C=C1

Computed Properties

• Exact Mass: 383.12813423g/mol
• Monoisotopic Mass: 383.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate

Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate (CAS No. 1170912-35-2): A Comprehensive Overview

Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate, identified by its CAS number 1170912-35-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including 4-fluorophenyl, pyrazole, and amidobenzoate moieties, contributes to its unique chemical properties and biological activities.

The compound's structural design incorporates elements that are frequently explored in the quest for innovative drug candidates. The pyrazole core is a well-known pharmacophore found in numerous bioactive molecules, exhibiting a wide range of biological activities such as anti-inflammatory, antiviral, and anticancer properties. In particular, the substitution of the pyrazole ring with a 4-fluorophenyl group enhances its interaction with biological targets, potentially leading to improved efficacy and selectivity.

The amidobenzoate moiety further enriches the compound's structural complexity, providing additional sites for interaction with biological receptors. This functional group is often associated with analgesic, anti-inflammatory, and antimicrobial activities. The combination of these features makes Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a 4-fluorophenyl group into Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate aligns with this trend, making it an attractive scaffold for medicinal chemists. Fluoro substitution can modulate electronic properties and binding affinity, which are critical factors in the design of high-affinity ligands.

The ethoxy group in the molecule also plays a crucial role in determining its physicochemical properties. Ethoxy-substituted compounds often exhibit enhanced solubility in both polar and non-polar solvents, facilitating their use in various formulation strategies. This property is particularly valuable in pharmaceutical applications where solubility can significantly impact drug delivery and bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate with target proteins. These studies have revealed that the compound interacts favorably with several enzymes and receptors involved in critical biological pathways, suggesting its potential as an inhibitor or modulator.

The synthesis of Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed for the efficient preparation of this complex molecule. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired pyrazole core structure.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated promising activity against various disease-related targets, including kinases and inflammatory cytokines. These findings support further exploration of Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate as a lead compound for drug development.

In vivo studies have provided additional insights into the compound's pharmacokinetic behavior and therapeutic potential. Animal models have shown that Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate exhibits favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) properties. These results are crucial for assessing its suitability for clinical translation.

The future direction of research on Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate includes optimization of its chemical structure to enhance potency and selectivity. Additionally, exploring new synthetic routes to improve yield and scalability will be essential for its commercialization. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress in this area.

The development of novel therapeutic agents relies heavily on the discovery and characterization of new chemical entities like Methyl 4-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-amidobenzoate. Its unique structural features and promising biological activities make it a valuable asset in the quest for effective treatments against various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in pharmaceutical innovation.